5-Bromo-4-(3,4,5-trichlorophenyl)imidazole-2-carbaldehyde
Overview
Description
MFCD33022692 is a chemical compound with unique properties and applications in various scientific fields. It is known for its specific molecular structure and reactivity, making it a valuable compound in research and industrial applications.
Preparation Methods
The preparation of MFCD33022692 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .
Chemical Reactions Analysis
MFCD33022692 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Mechanism of Action
The mechanism of action of MFCD33022692 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, contributing to its various applications .
Comparison with Similar Compounds
MFCD33022692 can be compared with other similar compounds based on its molecular structure and reactivity. Some similar compounds include those with triazolo ring structures and methanesulfonate groups. The uniqueness of MFCD33022692 lies in its specific reactivity and stability, which make it suitable for various applications .
Properties
Molecular Formula |
C10H4BrCl3N2O |
|---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
5-bromo-4-(3,4,5-trichlorophenyl)-1H-imidazole-2-carbaldehyde |
InChI |
InChI=1S/C10H4BrCl3N2O/c11-10-9(15-7(3-17)16-10)4-1-5(12)8(14)6(13)2-4/h1-3H,(H,15,16) |
InChI Key |
RFDUVYHEOWOLCW-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Cl)Cl)C2=C(NC(=N2)C=O)Br |
Origin of Product |
United States |
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